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Compound of Interest

Compound Name: 11-Ketoprogesterone

Cat. No.: B144819 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides a comprehensive, step-by-step procedure for the safe and

compliant disposal of 11-Ketoprogesterone, a pregnane steroid used in research. Adherence

to these protocols is essential to mitigate risks and ensure a safe laboratory environment.

Hazard Profile of 11-Ketoprogesterone
Before handling or disposing of 11-Ketoprogesterone, it is crucial to be aware of its hazard

profile. According to safety data sheets (SDS), 11-Ketoprogesterone is classified as toxic if

swallowed.[1]

Key Hazard Information:
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This classification underscores the need for careful handling and disposal to prevent accidental

ingestion and environmental contamination.

Step-by-Step Disposal Protocol for 11-
Ketoprogesterone
The following procedure outlines the necessary steps for the safe disposal of 11-
Ketoprogesterone waste, including pure compound, contaminated labware, and solutions.

Step 1: Waste Identification and Segregation
Identify as Hazardous Waste: Due to its toxicity, all 11-Ketoprogesterone waste must be

classified as hazardous chemical waste.

Segregate at the Source: Do not mix 11-Ketoprogesterone waste with non-hazardous

materials or other incompatible chemical waste streams.[2][3] Keeping it separate prevents

dangerous reactions and ensures proper treatment. This waste must not be disposed of

down the drain or in regular trash.[2][4]

Step 2: Container Selection and Labeling
Choose a Compatible Container: Use a designated, leak-proof, and chemically resistant

container for collecting 11-Ketoprogesterone waste. The container must have a secure,

tight-fitting lid.[3][4] The original chemical container is often a suitable choice for waste

accumulation.[4]

Proper Labeling: The waste container must be clearly labeled with the words "Hazardous

Waste," the full chemical name "11-Ketoprogesterone," and an indication of its hazards

(e.g., "Toxic").[2] The label should also include the accumulation start date.[2]

Step 3: Waste Accumulation and Storage
Designated Accumulation Area: Store the waste container in a designated satellite

accumulation area (SAA) within the laboratory.[2][5] This area should be under the control of

laboratory personnel.[3]
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Safe Storage Conditions: The SAA should be away from general traffic and incompatible

materials. Ensure the container is kept closed except when adding waste.[4][5]

Step 4: Decontamination of Empty Containers
Triple Rinsing: Empty containers that held 11-Ketoprogesterone must be decontaminated

before being disposed of as non-hazardous waste. This is typically achieved by triple rinsing

the container with a suitable solvent that can dissolve the chemical residue.[2][4]

Rinsate Collection: The first rinse from a container that held an acutely toxic substance is

considered hazardous waste and must be collected and disposed of accordingly.[2][4] For

11-Ketoprogesterone, it is best practice to collect all rinsate as hazardous waste.

Final Disposal of Rinsed Containers: Once triple-rinsed and air-dried, deface or remove all

labels from the container before disposing of it in the appropriate glass or plastic recycling

bin.

Step 5: Final Disposal
Institutional Procedures: Follow your institution's specific procedures for hazardous waste

disposal, which typically involves contacting the Environmental Health and Safety (EHS)

office.[2]

Schedule a Pickup: Arrange for the collection of the hazardous waste container by the EHS

department or a licensed hazardous waste disposal contractor.[2][5] Do not attempt to

transport the waste yourself.

Emergency Procedures for Spills
In the event of an 11-Ketoprogesterone spill, the following steps should be taken:

Evacuate and Alert: If the spill is large or in a poorly ventilated area, evacuate the immediate

vicinity and alert colleagues and the laboratory supervisor.

Personal Protective Equipment (PPE): Before addressing the spill, don appropriate PPE,

including safety goggles, gloves, and a lab coat. For significant spills, respiratory protection

may be necessary.[6]
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Contain the Spill: Use an inert, absorbent material such as sand, vermiculite, or a chemical

spill pillow to contain the spill.[7]

Collect and Dispose: Carefully collect the absorbed material and any contaminated debris,

placing it into a designated hazardous waste container.

Decontaminate the Area: Clean the spill area with an appropriate solvent, followed by

washing with soap and water. All cleaning materials should also be disposed of as

hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 11-
Ketoprogesterone.
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Caption: Logical workflow for the safe disposal of 11-Ketoprogesterone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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